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Compound of Interest

Compound Name: Acetobromofucose

CAS No.: 16741-27-8

Cat. No.: B1139881

Get Quote

Part 1: Hazard Dynamics & Risk Assessment
The "Silent" Hazard: Hydrolysis & HBr Evolution Acetobromofucose is not merely a solid

irritant; it is a moisture-sensitive glycosyl halide. Upon contact with ambient humidity or

mucosal moisture (eyes, lungs, sweat), it undergoes rapid hydrolysis. This reaction releases

Hydrobromic Acid (HBr) and acetic acid.

Immediate Threat: Chemical burns to mucous membranes and respiratory tract.

Delayed Threat: The lipophilic nature of the acetylated sugar allows it to penetrate the

epidermis before hydrolyzing, potentially causing deep tissue damage that is not immediately

felt ("delayed burn").

Analogous Toxicity: Based on structural analogs like Acetobromo-

-maltose, this compound should be treated as Toxic in contact with skin (H311) and Toxic if
inhaled (H331) [1].
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Hazard Type Mechanism Critical Safety Threshold

Respiratory
HBr gas evolution upon

hydrolysis.

Zero tolerance for benchtop

handling. Fume hood

mandatory.

Dermal
Lipophilic permeation + Acid

generation.

Double-gloving required.

Single nitrile layer is

insufficient for prolonged

contact.

Ocular
Direct corrosive damage to

cornea.

Standard safety glasses are

minimum; goggles required for

>1g handling.

Stability
Thermal/Moisture degradation.

[1]

Must be stored at -20°C under

inert gas (Ar/N

).

Part 2: PPE Decision Matrix
Do not rely on a "one-size-fits-all" approach. Select PPE based on the specific operational

scale.

PPE Selection Logic (Graphviz)
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Task Assessment

Scale of Operation

Analytical / Small Scale
(< 100 mg)

Prep Scale / Synthesis
(> 100 mg) Spill Cleanup / Emergency

LEVEL 1 PPE:
- Fume Hood (Sash Low)

- Safety Glasses
- Double Nitrile Gloves (0.11mm)

LEVEL 2 PPE:
- Fume Hood (High Flow)

- Chemical Goggles
- Double Nitrile (Outer: Long Cuff)

- Lab Coat + Apron

LEVEL 3 PPE:
- Full Face Respirator (ABEK1)
- Silver Shield/Laminate Gloves

- Tyvek Suit

Click to download full resolution via product page

Figure 1: Decision tree for selecting appropriate PPE based on operational scale and risk level.

Detailed PPE Specifications
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Component
Standard Protocol
(<1g)

High Risk / Spill
Response

Technical Rationale

Hand Protection

Double Nitrile (min 5

mil). Change outer

pair immediately upon

splash.[2]

Laminate (Silver

Shield) or Butyl

Rubber.

Glycosyl halides can

permeate thin nitrile.

The inner glove

protects against the

"sweat hydrolysis"

effect if the outer

glove is breached.

Eye Protection
Side-shield safety

glasses (ANSI Z87.1).

Chemical Splash

Goggles (unvented).

HBr gas is a

lachrymator. Goggles

prevent vapor contact

with the eyes.

Respiratory
Fume Hood (Face

velocity 100 fpm).

Full-face respirator

with Acid Gas (E) +

Particulate (P100)

cartridges.

Inhalation of dust or

hydrolysis vapors

causes severe

respiratory edema [2].

Body
Cotton Lab Coat

(buttoned).

Chemical-resistant

apron (Tychem or

PVC).

Cotton absorbs spills;

an apron provides an

impermeable barrier

for larger volumes.

Part 3: Operational Protocols
The "Dry Chain" Handling Method
Because Acetobromofucose degrades rapidly, safety and product integrity are linked. Use

this "Dry Chain" protocol to minimize HBr exposure.

Equilibration: Remove the vial from the -20°C freezer. Place it in a desiccator and allow it to

warm to room temperature before opening.

Why? Opening a cold vial condenses atmospheric water, triggering hydrolysis and

releasing acid gas into the face of the user.
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Inert Weighing:

Flush the weighing vessel with Nitrogen or Argon.

Transfer the solid quickly using a clean, dry spatula.

Tip: Do not use metal spatulas if the solid appears "wet" or sticky (sign of

degradation/acidity); use PTFE-coated tools to prevent metal leaching.

Solvent Choice: Dissolve immediately in anhydrous solvent (DCM, THF, or Toluene).

Safety Note: Once dissolved, the vapor pressure of the solution may carry HBr. Keep the

vessel closed.

Emergency & Spill Response
Scenario: You drop a 5g vial of Acetobromofucose on the floor.

Evacuate & Ventilate: Clear the immediate area.[3] HBr gas will evolve if the floor is humid.

PPE Upgrade: Don Level 3 PPE (Respirator + Laminate Gloves).

Neutralization (The "Solid Quench"):

Do NOT spray water (this accelerates gas evolution).

Cover the spill with Sodium Bicarbonate (NaHCO

) or Calcium Carbonate powder.

Mix gently to neutralize potential acid generation.

Cleanup: Sweep up the powder (now mixed with base) into a double-bagged waste

container. Label as "Halogenated Organic Waste - Contaminated with Acid."

Part 4: Waste Disposal & Quenching
Never dispose of active glycosyl bromides directly into solvent waste drums. They can react

with other waste streams (e.g., alcohols/amines) to generate heat or pressure.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1139881/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-acetobromofucose
https://www.carlroth.com/medias/SDB-2P0N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA2OTZ8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd3WVM4NU1UZzJOakU1TlRJek1UQXlMMU5FUWw4eVVEQk9YMGxGWDBWT0xuQmtaZ3xkYWRiOTBiNDI4MzJhNWMzOWQ5NGE0NDBmN2M5NmRjNGFjZWY2YTU2ZWIxNTk2ZDExMmFhNjM1YTc1NjcxMzFj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching Workflow (Graphviz)

Active Acetobromofucose
Waste/Residue Dissolve in DCM/Acetone

Dilute Add Methanol + 
Triethylamine (Et3N)

Quench (Solvolysis)
Check pH (Target > 7)

Wait 30 mins Dispose as Halogenated
Organic Waste

Stable

Click to download full resolution via product page

Figure 2: Chemical quenching protocol to convert reactive bromide into stable methyl glycoside

before disposal.

Quenching Procedure:

Dissolve residue in a small amount of Dichloromethane (DCM).

Add excess Methanol (acts as a nucleophile).

Add Triethylamine (scavenges the HBr produced).

Allow to stand for 30 minutes. The bromide is converted to a stable methyl glycoside and

HBr is neutralized to Et

N·HBr salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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